Cas no 61511-72-6 (Benzenamine, N-butyl-4-chloro-2,6-dinitro-)

• Product Name: Benzenamine, N-butyl-4-chloro-2,6-dinitro-
• CAS No: 61511-72-6
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• CID: 476771
• PubChem ID: 12343902
• Update Time: 2025-04-19

Benzenamine, N-butyl-4-chloro-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-4-chloro-2,6-dinitro-
• N-butyl-4-chloro-2,6-dinitroaniline
• 61511-72-6
• DTXSID00492502

• Inchi： 1S/C10H12ClN3O4/c1-2-3-4-12-10-8(13(15)16)5-7(11)6-9(10)14(17)18/h5-6,12H,2-4H2,1H3
• InChI Key： WYFVJHSWDXGMCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])NCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.05176
• Monoisotopic Mass: 273.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31